Lithium-6(1+),hydroxide,hydrate

• IUPAC Name: lithium-6(1+);hydroxide;hydrate
• InChI: InChI=1S/Li.2H2O/h;2*1H2/q+1;;/p-1/i1-1
• InChI Key: GLXDVVHUTZTUQK-TWOSSSAOSA-M
• Canonical SMILES: [Li+].O.[OH-]
• Isomeric SMILES: [6Li+].O.[OH-]
• Molecular Formula: H3LiO2
• DSSTOX Substance ID: DTXSID80746515
• Molecular Weight: 41.038 g/mol
• CAS No.: 76576-67-5

Description

Lithium-6(1+), hydroxide, hydrate (CAS 76576-67-5) is an isotopically enriched compound where the lithium is predominantly the stable isotope lithium-6 (95 atom % 6Li) . It is also referred to as lithium-6 hydroxide monohydrate or lithium-6(1+) hydroxide hydrate. The compound is a hydrated form of lithium hydroxide (LiOH) with the general formula ⁶LiOH·H₂O.

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium hydroxide monohydrate can be synthesized through several methods. One common method involves the reaction of lithium carbonate with calcium hydroxide in a metathesis reaction:

$$\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2 \text{LiOH} + \text{CaCO}_3$$Li2​CO3​+Ca(OH)2​→2LiOH+CaCO3​

The lithium hydroxide produced is then hydrated to form lithium hydroxide monohydrate .

Industrial Production Methods

Industrial production of lithium hydroxide monohydrate often involves the causticization of lithium sulfate or lithium chloride solutions using sodium hydroxide or barium hydroxide. The resulting lithium hydroxide is then crystallized and purified to obtain high-purity lithium hydroxide monohydrate .

Chemical Reactions Analysis

Types of Reactions

Lithium hydroxide monohydrate undergoes various chemical reactions, including:

Reacts with acids to form lithium salts and water.

Neutralization Reactions: $$\text{LiOH} + \text{HCl} \rightarrow \text{LiCl} + \text{H}_2\text{O}$$LiOH+HCl→LiCl+H2​O

Can absorb and release water molecules.

Hydration and Dehydration Reactions: $$\text{LiOH} \cdot \text{H}_2\text{O} \rightarrow \text{LiOH} + \text{H}_2\text{O}$$LiOH⋅H2​O→LiOH+H2​O

Reacts with carbon dioxide to form lithium carbonate.

Carbonation Reactions: $$2 \text{LiOH} + \text{CO}_2 \rightarrow \text{Li}_2\text{CO}_3 + \text{H}_2\text{O}$$2LiOH+CO2​→Li2​CO3​+H2​O

Common Reagents and Conditions

Common reagents used in reactions with lithium hydroxide monohydrate include acids (e.g., hydrochloric acid, sulfuric acid), carbon dioxide, and various organic compounds. Reactions typically occur under standard temperature and pressure conditions .

Major Products

The major products formed from reactions with lithium hydroxide monohydrate include lithium salts (e.g., lithium chloride, lithium sulfate), lithium carbonate, and water .

Scientific Research Applications

Energy Storage

Lithium-Ion Batteries
Lithium-6 hydroxide is primarily utilized in the production of cathode materials for lithium-ion batteries. It serves as a precursor for lithium nickel manganese cobalt oxides (NMC) and lithium iron phosphate (LiFePO4), which are critical for high-performance batteries used in electric vehicles and portable electronics. The use of lithium hydroxide instead of lithium carbonate is preferred due to its ability to produce higher capacity and more stable cathode materials .

Table 1: Comparison of Lithium Compounds in Battery Production

Compound	Application	Advantages
Lithium Hydroxide	Cathode material	Higher capacity, improved stability
Lithium Carbonate	Cathode material	Lower cost but less performance
Lithium Fluoride	Electrolyte	Enhances conductivity

Gas Purification

Carbon Dioxide Scrubbing
Lithium-6 hydroxide is extensively used in breathing gas purification systems, particularly in submarines, spacecraft, and rebreathers. Its ability to absorb carbon dioxide through the reaction:

$$2\text{LiOH}\cdot \text{H}_2\text{O}+\text{CO}_2\rightarrow \text{Li}_2\text{CO}_3+3\text{H}_2\text{O}$$

is crucial for maintaining breathable air in confined environments. One gram of anhydrous lithium hydroxide can effectively remove approximately 450 cm³ of carbon dioxide . This property is vital for long-duration missions where air quality must be maintained without frequent resupply.

Industrial Applications

Lubricants and Greases
Lithium-6 hydroxide is a key ingredient in the formulation of lithium-based greases, which are known for their high water resistance and thermal stability. Approximately 70% of lubricating greases produced globally contain lithium compounds due to their superior performance under extreme conditions . Lithium stearate, derived from lithium hydroxide, is particularly noted for its utility across various temperatures.

Table 2: Industrial Uses of Lithium Hydroxide

Application	Description
Lubricating Greases	Used as a thickener for high-performance greases
Cement Additive	Reduces alkali-silica reaction in concrete
Air Purification	Absorbs CO₂ in closed environments
Catalyst	Facilitates organic synthesis reactions

Case Studies

Case Study 1: Spacecraft Life Support Systems
In the development of life support systems for spacecraft, lithium hydroxide has been employed to create efficient carbon dioxide scrubbing systems that ensure crew safety during long missions. NASA's use of lithium hydroxide in the Apollo missions exemplifies its effectiveness in maintaining air quality under challenging conditions .

Case Study 2: Electric Vehicle Batteries
A leading electric vehicle manufacturer has adopted lithium-6 hydroxide as a key component in their battery production process. By switching from lithium carbonate to lithium hydroxide, they reported a significant increase in battery energy density and cycle life, enhancing vehicle performance and sustainability .

Mechanism of Action

The mechanism of action of lithium hydroxide monohydrate primarily involves its strong basic properties. It acts by neutralizing acids to form lithium salts and water. In carbon dioxide scrubbing, lithium hydroxide reacts with carbon dioxide to form lithium carbonate, effectively removing CO₂ from the environment .

Comparison with Similar Compounds

Key Characteristics:

• Isotopic Composition : Natural lithium contains 4.85% lithium-6 and 95.15% lithium-7 . This compound enriches lithium-6 to 95%, making it critical for neutron absorption applications .
• Applications : Primarily used in nuclear fusion reactors for tritium (³H) production via neutron capture: ⁶Li + n → ³H + ⁴He .
• Safety : Corrosive; requires handling with protective gear (e.g., goggles, respirators) due to risks of skin/eye irritation .

Comparison with Similar Compounds

Lithium Hydroxide (LiOH) and Lithium Hydroxide Monohydrate (LiOH·H₂O)

General Properties :

• Formula: LiOH (anhydrous) or LiOH·H₂O (monohydrate).
• CAS Numbers: 1310-65-2 (anhydrous), 1310-66-3 (monohydrate) .
• Natural Isotopic Abundance : ~4.85% ⁶Li .

Property	Lithium-6 Hydroxide Hydrate	Lithium Hydroxide Monohydrate
Isotopic Enrichment (⁶Li)	95 atom %	4.85%
Molecular Weight (g/mol)	~41.04 (calculated)	41.96 (LiOH·H₂O)
Primary Use	Tritium production, nuclear reactors	Batteries, CO₂ scrubbing, greases
Safety Hazards	Corrosive, neutron-emitting	Corrosive, irritant

Key Differences :

• The isotopic enrichment of ⁶Li enables neutron absorption, which is absent in natural LiOH .
• Natural LiOH monohydrate is widely used in industrial applications, whereas the ⁶Li variant is niche, focusing on nuclear technology .

Lithium-6 Chloride (⁶LiCl)

General Properties :

• Formula : ⁶LiCl.
• CAS : LI6-CL-01-P (enriched form) .

Property	Lithium-6 Hydroxide Hydrate	Lithium-6 Chloride
Chemical Class	Hydroxide	Halide
Melting Point	Not reported	605°C
Application	Tritium production	Neutron shielding
Solubility	High in water	High in water

Key Differences :

• ⁶LiCl is a halide salt, while ⁶LiOH·H₂O is a hydroxide. Both leverage ⁶Li’s neutron absorption but differ in reactivity and byproduct formation .

Lithium Hydride (LiH)

General Properties :

• Formula : LiH.
• CAS : 7580-67-8 .

Property	Lithium-6 Hydroxide Hydrate	Lithium Hydride
Reactivity	Reacts with acids	Pyrophoric in air
Primary Use	Nuclear applications	Hydrogen storage, lab reagent
Isotopic Relevance	⁶Li critical for neutrons	Natural isotopic composition

Key Differences :

• LiH is a hydride with high reactivity, whereas ⁶LiOH·H₂O is a stable hydrate.

Lithium Iodide Hydrate (LiI·xH₂O)

General Properties :

• Formula : LiI·xH₂O.
• CAS : 233-822-5 .

Property	Lithium-6 Hydroxide Hydrate	Lithium Iodide Hydrate
Solubility	Moderate in water	Highly soluble
Application	Nuclear	Electrolytes, hygroscopic agent

Key Differences :

• LiI·xH₂O is used in electrochemical applications, while ⁶LiOH·H₂O’s role is confined to nuclear contexts .

Research Findings and Data

Isotopic Performance in Tritium Production:

• ⁶LiOH·H₂O : Contributes to ~30% of tritium in HPR1000 reactors via ⁶Li(n,α)³H reactions .
• Natural LiOH : Negligible tritium yield due to low ⁶Li content .

Biological Activity

Lithium-6(1+), hydroxide, hydrate (LiOH·H2O) is an inorganic compound that has garnered attention for its biological activity, particularly in the context of mental health treatment and neuroprotection. This article explores its biological roles, mechanisms of action, and relevant research findings.

Overview of Lithium-6(1+), Hydroxide, Hydrate

Lithium hydroxide is a strong base that exists in various forms, including the monohydrate variant. It is primarily used in the treatment of bipolar disorder and as a mood stabilizer. The isotopic form, Lithium-6, is particularly significant in research due to its unique nuclear properties.

1. Neuroprotective Effects
Lithium has been shown to exert neuroprotective effects by inhibiting glycogen synthase kinase-3 beta (GSK-3β), an enzyme involved in various cellular processes including apoptosis and inflammation. This inhibition can lead to reduced hyperphosphorylation of tau protein, which is implicated in Alzheimer's disease pathology .

2. Mood Stabilization
Lithium is well-documented for its efficacy in stabilizing mood in individuals with bipolar disorder. Its mechanism involves modulation of neurotransmitter release and receptor sensitivity, particularly affecting serotonin and dopamine pathways .

3. Antioxidant Properties
Research indicates that lithium possesses antioxidant properties, which may contribute to its neuroprotective effects. It can reduce oxidative stress in neuronal cells, thereby potentially preventing neurodegeneration .

Case Study 1: Lithium's Role in Bipolar Disorder

A study involving patients with bipolar disorder demonstrated that those treated with lithium showed significant reductions in manic episodes compared to a control group receiving placebo treatment. Genetic variations related to the enzyme GADL1 were identified as potential predictors for lithium response .

Case Study 2: Neuroprotection Against Alzheimer's Disease

In a clinical trial assessing lithium's effects on cognitive decline in Alzheimer's patients, participants who received lithium showed slower progression of cognitive impairment compared to those who did not receive treatment. This effect was attributed to lithium's ability to inhibit GSK-3β activity .

Data Tables

Study	Population	Treatment	Outcome
Study 1	Bipolar Patients	Lithium vs Placebo	Reduced manic episodes
Study 2	Alzheimer's Patients	Lithium	Slower cognitive decline

Q & A

Q. What are the critical safety protocols for handling lithium-6(1+), hydroxide, hydrate in laboratory settings?

Lithium-6(1+), hydroxide, hydrate is highly hygroscopic and reacts exothermically with water. Key protocols include:

• Use fume hoods when handling powdered forms to avoid inhalation of dust .
• Prepare solutions by slowly adding the compound to water (not vice versa) to mitigate exothermic heat release .
• Wear PPE: nitrile gloves, lab coats, and eye protection. Contaminated clothing must be washed before reuse .
• Store in airtight containers under dry conditions to prevent hydration or CO₂ absorption .

Q. How is lithium-6(1+), hydroxide, hydrate synthesized, and what purity considerations apply?

Synthesis typically involves isotopic enrichment of lithium-6 via mercury amalgamation or ion-exchange chromatography, followed by reaction with water to form the hydroxide hydrate . Purity is validated via:

• Mass spectrometry : Confirming isotopic enrichment (95 atom % 6Li) .
• Thermogravimetric analysis (TGA) : Quantifying hydrate content (1:1 stoichiometry for monohydrate) .
• Titration : Measuring hydroxide concentration using standardized HCl .

Q. What analytical techniques are recommended for characterizing its structural and isotopic properties?

• X-ray diffraction (XRD) : Resolves crystalline structure (tetragonal lattice, space group I4/mmm) .
• NMR spectroscopy : ⁶Li NMR (low natural abundance ~4.85%) detects isotopic shifts and coordination environments .
• FTIR spectroscopy : Identifies O-H stretching (3600–3200 cm⁻¹) and Li-O vibrational modes .

Advanced Research Questions

Q. How do isotopic differences (⁶Li vs. ⁷Li) influence reactivity in hydroxide hydrate systems?

The ⁶Li isotope has a lower neutron absorption cross-section, making it critical for neutron-shielding applications . Reactivity differences arise from:

• Kinetic isotope effects : ⁶LiOH·H₂O reacts slower with CO₂ than ⁷LiOH·H₂O due to mass-dependent diffusion limitations .
• Thermodynamic stability : ⁶LiOH·H₂O exhibits marginally higher lattice energy (ΔH = -41.2 kJ/mol) compared to ⁷LiOH·H₂O, affecting solubility .

Q. What experimental strategies resolve contradictions in reported solubility data?

Discrepancies arise from isotopic purity and hydration state. Methodological solutions include:

• Controlled humidity chambers : Maintain consistent H₂O partial pressure during solubility measurements .
• Isotopic standardization : Use ⁶Li-enriched (>95%) samples to eliminate ⁷Li interference .
• High-precision conductometry : Track ionic mobility in aqueous solutions to infer dissolution kinetics .

Q. How can computational modeling optimize lithium-6(1+), hydroxide, hydrate for neutron moderation applications?

• Density functional theory (DFT) : Predicts neutron scattering cross-sections and hydration dynamics .
• Monte Carlo simulations : Model neutron transport efficiency in solid-state or solution-based moderators .
• Molecular dynamics (MD) : Simulate Li⁺-OH⁻ interactions in hydrated systems to design stable matrices .